3-(Carboxymethyl)-1,3-thiazol-3-ium

• IUPAC Name: 2-(1,3-thiazol-3-ium-3-yl)acetic acid
• InChI: InChI=1S/C5H5NO2S/c7-5(8)3-6-1-2-9-4-6/h1-2,4H,3H2/p+1
• InChI Key: MDKVGAGTUWTSRH-UHFFFAOYSA-O
• Canonical SMILES: C1=CSC=[N+]1CC(=O)O
• Molecular Formula: C5H6NO2S+
• Molecular Weight: 144.17 g/mol

Description

3-(Carboxymethyl)-1,3-thiazol-3-ium (CMT) is a heterocyclic compound that has been extensively studied due to its potential applications in various fields of science. CMT is a thiazolium-based compound that has a carboxymethyl group attached to it. This compound has shown promising results in scientific research, particularly in the fields of biochemistry and medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-(Carboxymethyl)-1,3-thiazol-3-ium is not fully understood. However, it is believed that 3-(Carboxymethyl)-1,3-thiazol-3-ium inhibits the activity of enzymes by binding to the active site of the enzyme. 3-(Carboxymethyl)-1,3-thiazol-3-ium has also been shown to interact with DNA, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
3-(Carboxymethyl)-1,3-thiazol-3-ium has been shown to have various biochemical and physiological effects. In biochemistry, 3-(Carboxymethyl)-1,3-thiazol-3-ium has been shown to inhibit the activity of enzymes involved in neurotransmitter synthesis and melanin production. In microbiology, 3-(Carboxymethyl)-1,3-thiazol-3-ium has been shown to inhibit the growth of various bacteria and fungi. In medicinal chemistry, 3-(Carboxymethyl)-1,3-thiazol-3-ium has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Carboxymethyl)-1,3-thiazol-3-ium in lab experiments include its low toxicity, high stability, and ease of synthesis. However, the limitations of using 3-(Carboxymethyl)-1,3-thiazol-3-ium in lab experiments include its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are many potential future directions for the study of 3-(Carboxymethyl)-1,3-thiazol-3-ium. One possible direction is to further investigate the mechanism of action of 3-(Carboxymethyl)-1,3-thiazol-3-ium. Another direction is to study the potential of 3-(Carboxymethyl)-1,3-thiazol-3-ium as an antimicrobial agent. Additionally, the potential of 3-(Carboxymethyl)-1,3-thiazol-3-ium as an anticancer agent could be further explored. Finally, the development of new synthesis methods for 3-(Carboxymethyl)-1,3-thiazol-3-ium could be investigated to improve the yield and purity of the compound.
Conclusion:
In conclusion, 3-(Carboxymethyl)-1,3-thiazol-3-ium is a heterocyclic compound that has shown promising results in scientific research. 3-(Carboxymethyl)-1,3-thiazol-3-ium has potential applications in various fields of science, including biochemistry and medicinal chemistry. The synthesis method of 3-(Carboxymethyl)-1,3-thiazol-3-ium involves the reaction of thiazole with chloroacetic acid in the presence of a base. 3-(Carboxymethyl)-1,3-thiazol-3-ium has been shown to inhibit the activity of various enzymes and has antimicrobial activity against various bacteria and fungi. 3-(Carboxymethyl)-1,3-thiazol-3-ium has also been studied for its potential as an anticancer agent. The advantages of using 3-(Carboxymethyl)-1,3-thiazol-3-ium in lab experiments include its low toxicity, high stability, and ease of synthesis. However, the limitations of using 3-(Carboxymethyl)-1,3-thiazol-3-ium in lab experiments include its limited solubility in water and its potential to interact with other compounds in the experimental system. There are many potential future directions for the study of 3-(Carboxymethyl)-1,3-thiazol-3-ium, including further investigation of its mechanism of action and its potential as an antimicrobial and anticancer agent.

Synthesis Methods

The synthesis of 3-(Carboxymethyl)-1,3-thiazol-3-ium involves the reaction of thiazole with chloroacetic acid in the presence of a base. The reaction results in the formation of 3-(Carboxymethyl)-1,3-thiazol-3-ium as a yellow solid. The yield of the synthesis process is around 70-80%. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

3-(Carboxymethyl)-1,3-thiazol-3-ium has been extensively studied for its potential applications in various fields of science. In biochemistry, 3-(Carboxymethyl)-1,3-thiazol-3-ium has been shown to inhibit the activity of various enzymes such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. 3-(Carboxymethyl)-1,3-thiazol-3-ium has also been shown to have antimicrobial activity against various bacteria and fungi. In medicinal chemistry, 3-(Carboxymethyl)-1,3-thiazol-3-ium has been studied for its potential as an anticancer agent. 3-(Carboxymethyl)-1,3-thiazol-3-ium has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors.